Cas no 1420791-63-4 (6-Fluoro-7-methylquinolin-8-amine)

• Product Name: 6-Fluoro-7-methylquinolin-8-amine
• CAS No: 1420791-63-4
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5741075
• PubChem ID: 97036692
• Update Time: 2025-06-08

6-Fluoro-7-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• SB68401
• 1420791-63-4
• 6-Fluoro-7-methylquinolin-8-amine
• 6-Fluoro-7-methyl-quinolin-8-ylamine
• 8-Quinolinamine, 6-fluoro-7-methyl-

• Inchi： 1S/C10H9FN2/c1-6-8(11)5-7-3-2-4-13-10(7)9(6)12/h2-5H,12H2,1H3
• InChI Key： YNVDULVQLPRSEC-UHFFFAOYSA-N
• SMILES： FC1=CC2=CC=CN=C2C(=C1C)N

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±37.0 °C(Predicted)
• pka: 2.78±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Fluoro-7-methylquinolin-8-amine

6-Fluoro-7-methylquinolin-8-amine (CAS No. 1420791-63-4): An Overview of Its Structure, Properties, and Applications

6-Fluoro-7-methylquinolin-8-amine (CAS No. 1420791-63-4) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 6-Fluoro-7-methylquinolin-8-amine is characterized by a quinoline ring system with specific substituents. The presence of a fluorine atom at the 6-position and a methyl group at the 7-position, along with an amine group at the 8-position, imparts distinct properties to this compound. These structural features contribute to its stability, solubility, and reactivity, making it an attractive candidate for further research and development.

In terms of physical properties, 6-Fluoro-7-methylquinolin-8-amine is typically a solid at room temperature with a molecular weight of approximately 185.2 g/mol. Its melting point and solubility in various solvents are important parameters that influence its handling and application in laboratory settings. Recent studies have shown that the compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and assays.

The biological activity of 6-Fluoro-7-methylquinolin-8-amine has been extensively investigated in both in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This property makes 6-Fluoro-7-methylquinolin-8-amine a promising lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 6-Fluoro-7-methylquinolin-8-amine has also shown potential as an antiproliferative agent. Studies have reported that it can selectively inhibit the growth of cancer cells while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is a highly desirable feature for anticancer drugs, as it can reduce side effects and improve patient outcomes.

The mechanism of action of 6-Fluoro-7-methylquinolin-8-amine has been explored through various biochemical and molecular biology techniques. It has been found to interact with specific cellular targets, such as DNA topoisomerases and microtubules, which are essential for cell division and proliferation. By disrupting these processes, the compound can effectively halt the progression of cancer cells through the cell cycle.

Beyond its potential as a therapeutic agent, 6-Fluoro-7-methylquinolin-8-amine has also found applications in other areas of research. For example, it has been used as a fluorescent probe for imaging studies due to its ability to emit light when excited by specific wavelengths. This property makes it useful for monitoring cellular processes and interactions in real-time.

The synthesis of 6-Fluoro-7-methylquinolin-8-amine involves several steps that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for preclinical and clinical studies.

In conclusion, 6-Fluoro-7-methylquinolin-8-amine (CAS No. 1420791-63-4) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and drug discovery. Its unique chemical structure, biological activity, and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.